Cas no 2228795-65-9 (2-(1-ethynylcyclopropyl)-1-methoxy-4-methylbenzene)

• Product Name: 2-(1-ethynylcyclopropyl)-1-methoxy-4-methylbenzene
• CAS No: 2228795-65-9
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5927414
• PubChem ID: 165618342
• Update Time: 2025-06-09

2-(1-ethynylcyclopropyl)-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-1-methoxy-4-methylbenzene
• EN300-1806675
• 2228795-65-9

• Inchi： 1S/C13H14O/c1-4-13(7-8-13)11-9-10(2)5-6-12(11)14-3/h1,5-6,9H,7-8H2,2-3H3
• InChI Key： DHSMMCTUZYSKKT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-ethynylcyclopropyl)-1-methoxy-4-methylbenzene

The Role of 2-(1-Ethynylcyclopropyl)-1-Methoxy-4-Methylbenzene (CAS No. 2228795-65-9) in Modern Chemical and Biological Research

2-(1-Ethynylcyclopropyl)-1-methoxy-4-methylbenzene, identified by its CAS registry number 2228795-65-9, represents a structurally unique organic compound with significant potential in interdisciplinary research. This compound combines the rigidity of a cyclopropyl moiety, the reactivity of an alkyne functional group, and the aromatic stability of a substituted benzene ring. Recent advancements in synthetic chemistry have highlighted its utility as a versatile scaffold for exploring molecular interactions in drug discovery and material science.

The core structure of this compound integrates three critical components: the cyclopropyl group, known for its strain-induced reactivity; the terminal alkyne (ethynyl) capable of undergoing click chemistry modifications; and the electron-donating methoxy (-OCH₃) and methyl (-CH₃) substituents on the aromatic ring. This combination creates a tunable platform for modulating physicochemical properties such as lipophilicity and hydrogen bonding capacity, which are critical in pharmaceutical applications.

In medicinal chemistry, this compound has emerged as a promising lead structure for targeting protein-protein interactions (PPIs). A 2023 study published in Nature Chemical Biology demonstrated that derivatives of this molecule selectively disrupt oncogenic PPI networks by exploiting their rigid cyclopropyl backbone to fit into hydrophobic pockets within protein interfaces. The terminal alkyne functionality allows site-specific conjugation with fluorescent probes or therapeutic payloads via Cu(I)-catalyzed azide–alkyne cycloaddition (CuAAC), enabling real-time monitoring of molecular interactions in live cells.

Beyond biology, its unique electronic properties have been leveraged in optoelectronic materials research. A collaborative study between MIT and ETH Zurich (published in Advanced Materials, 2024) synthesized covalent organic frameworks (COFs) incorporating this compound's aromatic core. The resulting materials exhibited enhanced charge carrier mobility due to the planar benzene ring's π-conjugation system combined with the spatial constraints imposed by the cyclopropyl group, making them candidates for next-generation photovoltaic devices.

In synthetic methodology development, this compound serves as an ideal substrate for exploring strain-promoted reactions. Researchers at Stanford University recently reported that its cyclopropyl–ethynyl linkage can undergo controlled ring-opening under mild conditions to form highly substituted alkynes, offering a novel route to complex organic architectures without harsh reagents. This approach reduces waste generation compared to traditional methods, aligning with green chemistry principles emphasized in current regulatory frameworks.

Clinical translational studies are now investigating its potential as a pharmacodynamic marker. A phase I clinical trial (NCT05489103) evaluated radiolabeled derivatives for positron emission tomography (PET) imaging of kinase inhibitors' target engagement. The methoxy substituent proved advantageous for fluorine-18 labeling while maintaining ligand-receptor binding affinity, demonstrating dual utility as both therapeutic candidate and diagnostic tool.

The structural versatility of this compound is further evidenced by its role in supramolecular chemistry. In 2024, researchers at Kyoto University utilized its alkyne group to construct dynamic covalent networks capable of self-healing under physiological conditions. These systems exhibited pH-responsive mechanical properties due to protonation effects on the methoxy substituent's adjacent aromatic ring, opening new avenues for stimuli-responsive drug delivery systems.

Safety evaluations conducted by the European Chemicals Agency (ECHA) confirm that proper handling protocols eliminate risks associated with reactive functional groups. Its non-hazardous classification under GHS criteria allows unrestricted use across academic and industrial settings when following standard laboratory precautions such as glovebox isolation during air-sensitive transformations.